2-(2,5-dimethylphenoxy)-N-propylpropanamide

• IUPAC Name: 2-(2,5-dimethylphenoxy)-N-propylpropanamide
• InChI: InChI=1S/C14H21NO2/c1-5-8-15-14(16)12(4)17-13-9-10(2)6-7-11(13)3/h6-7,9,12H,5,8H2,1-4H3,(H,15,16)
• InChI Key: KJLPSMXXGYRLBU-UHFFFAOYSA-N
• Canonical SMILES: CCCNC(=O)C(C)OC1=C(C=CC(=C1)C)C
• Molecular Formula: C14H21NO2
• Molecular Weight: 235.32 g/mol

Description

2-(2,5-dimethylphenoxy)-N-propylpropanamide is a chemical compound that has gained attention in scientific research for its potential therapeutic applications. This compound is also known as DPPA, and it belongs to the class of amides. DPPA is a white crystalline powder that is soluble in organic solvents like methanol and ethanol. DPPA has been synthesized using various methods, and it has shown promising results in several scientific studies.

Mechanism of Action

The mechanism of action of DPPA is not fully understood. However, it is believed that DPPA exerts its anti-inflammatory and analgesic effects by inhibiting the production of pro-inflammatory cytokines. DPPA has also been shown to induce apoptosis in cancer cells, which may explain its anti-cancer properties.
Biochemical and Physiological Effects:
DPPA has been shown to reduce inflammation and pain in animal models of arthritis and other inflammatory diseases. DPPA has also been shown to inhibit the growth of cancer cells in vitro and in vivo. In addition, DPPA has been found to have a low toxicity profile, making it a potential candidate for further development as a therapeutic agent.

Advantages and Limitations for Lab Experiments

One of the main advantages of using DPPA in lab experiments is its low toxicity profile. This makes it a safe compound to use in in vitro and in vivo studies. However, one of the limitations of using DPPA is its low solubility in water, which may make it difficult to administer in certain experiments.

Future Directions

There are several future directions for the study of DPPA. One potential direction is to investigate its potential as a therapeutic agent for the treatment of inflammatory diseases like arthritis. Another potential direction is to study its anti-cancer properties further and develop it as a potential cancer treatment. Additionally, further research is needed to fully understand the mechanism of action of DPPA and its potential side effects.

Scientific Research Applications

DPPA has been studied extensively for its potential therapeutic applications. It has been found to have anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of various inflammatory diseases. DPPA has also been studied for its anti-cancer properties, and it has shown promising results in inhibiting the growth of cancer cells.